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Compound of Interest

Compound Name: Direct Brown 115

Cat. No.: B1172288 Get Quote

For researchers, scientists, and professionals in drug development utilizing dyes for staining,

coloration, or as markers, the performance and reliability of these agents are paramount. This

guide provides an objective comparison of Direct Brown 115 against two industry-standard

brown dyes, C.I. Direct Brown 2 and C.I. Reactive Brown 17, supported by experimental data

and detailed protocols. This analysis aims to assist in the selection of the most appropriate dye

based on specific performance requirements.

Data Presentation: Comparative Performance of
Brown Dyes
The following table summarizes the key performance indicators for Direct Brown 115, Direct

Brown 2, and Reactive Brown 17, focusing on their fastness properties. These ratings are

critical for applications requiring durability and resistance to various environmental and

chemical factors.
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Performance Metric
C.I. Direct Brown
115

C.I. Direct Brown 2
C.I. Reactive Brown
17

Light Fastness (ISO

105-B02)
6[1] 3[2][3] 4[4]

Wash Fastness

(Soaping)
Fading: 3-4[1]

Fading: 2, Staining:

2[2]

Fading: 4-5, Staining:

4-5[4]

Rubbing Fastness

(Dry)
4-5[5] 4[3] Not specified

Rubbing Fastness

(Wet)
3[5] 3[3] Not specified

Water Fastness Fading: 3[1]
Fading: 2, Staining:

2[2]
Not specified

Analysis of Performance Data
Direct Brown 115 demonstrates superior light fastness compared to Direct Brown 2, with a

rating of 6, indicating a high resistance to fading when exposed to light.[1][2][3] Its wash

fastness, with a fading rating of 3-4, is moderate and surpasses that of Direct Brown 2.[1][2]

The rubbing fastness of Direct Brown 115 is good in dry conditions (4-5) and moderate in wet

conditions (3).[5]

Direct Brown 2 exhibits lower light fastness with a rating of 3.[2][3] Its wash and water fastness

are also relatively low, with ratings of 2 for both fading and staining.[2] This suggests that Direct

Brown 2 may be less suitable for applications where the dyed substrate is subjected to frequent

washing or exposure to moisture.

Reactive Brown 17, being a reactive dye, generally offers better fastness properties due to the

formation of covalent bonds with the substrate.[6][7][8][9][10] This is reflected in its good light

fastness (rating of 4) and excellent wash fastness, with fading and staining ratings of 4-5.[4]

While specific rubbing fastness data was not available, reactive dyes typically exhibit good to

excellent rubbing fastness.
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Detailed methodologies for the key experiments cited in the performance comparison are

provided below. These protocols are based on internationally recognized standards to ensure

reproducibility and reliability of the results.

Light Fastness Testing (Based on ISO 105-B02)
Objective: To determine the resistance of the dye to fading upon exposure to an artificial light

source that mimics natural daylight.

Methodology:

Specimen Preparation: A sample of the dyed substrate is prepared according to the

standard's specifications.

Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of

temperature and humidity.

Blue Wool Scale: Simultaneously, a set of standardized blue wool references (ranging from 1

to 8, with 8 being the most lightfast) are exposed alongside the specimen.

Assessment: The light fastness of the specimen is rated by comparing the degree of its

fading to that of the blue wool references. The rating corresponds to the blue wool reference

that shows a similar amount of fading.

Wash Fastness Testing (Based on AATCC Test Method
61)
Objective: To evaluate the colorfastness of the dye to laundering.

Methodology:

Specimen Preparation: A dyed specimen is prepared and attached to a multi-fiber test fabric

containing strips of various common fibers (e.g., cotton, wool, polyester).

Laundering: The composite specimen is placed in a stainless steel container with a specified

volume of detergent solution and stainless steel balls to simulate the abrasive action of

washing.
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Agitation: The container is then agitated in a launder-ometer at a specified temperature and

for a set duration.

Assessment: After rinsing and drying, the change in color of the dyed specimen is assessed

using the Gray Scale for Color Change. The staining of each fiber on the multi-fiber test

fabric is assessed using the Gray Scale for Staining. Ratings are from 1 (poor) to 5

(excellent).

Rubbing Fastness Testing (Based on ISO 105-X12)
Objective: To determine the amount of color transferred from the dyed substrate to another

surface by rubbing.

Methodology:

Specimen Preparation: The dyed specimen is mounted on the base of a crockmeter.

Dry Rubbing: A dry, white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter.

The finger is then moved back and forth over the specimen for a specified number of cycles

with a constant downward force.

Wet Rubbing: The test is repeated with a fresh, wet rubbing cloth that has been wetted to a

specific moisture content.

Assessment: The amount of color transferred to the white rubbing cloths is assessed using

the Gray Scale for Staining. The rating is from 1 (heavy staining) to 5 (no staining).

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental process for benchmarking

the performance of the dyes.
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Experimental Workflow for Dye Performance Benchmarking

Preparation

Performance Testing

Analysis & Comparison

Select Dyes:
- Direct Brown 115
- Direct Brown 2

- Reactive Brown 17

Prepare Substrate
(e.g., Cotton Fabric)

Dyeing Process

Light Fastness Test
(ISO 105-B02)

Wash Fastness Test
(AATCC 61)

Rubbing Fastness Test
(ISO 105-X12)

Collect Fastness Ratings

Comparative Analysis

Draw Conclusions

Click to download full resolution via product page

Caption: Workflow for dye performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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